Cas no 1260596-99-3 (4-(Propan-2-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(Propan-2-yl)pyrrolidine-3-carboxylic acid
• CAS No: 1260596-99-3
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 4565431
• PubChem ID: 9793887
• Update Time: 2025-10-28

4-(Propan-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-propan-2-ylpyrrolidine-3-carboxylic acid
• 4-(Propan-2-yl)pyrrolidine-3-carboxylic acid
• 4-propan-2-ylpyrrolidin-1-ium-3-carboxylate
• (3S,4S)-4-Isopropylpyrrolidine-3-carboxylicacid
• CS-15582
• 1260596-99-3
• (3R,4R)-4-(propan-2-yl)pyrrolidine-3-carboxylic acid
• MFCD15142765
• F15044
• (3R,4R)-4-ISOPROPYLPYRROLIDINE-3-CARBOXYLICACID
• (+/-)-trans-4-Isopropyl-pyrrolidine-3-carboxylicacid
• SCHEMBL1815567
• 261896-36-0
• (3R,4R)-4-propan-2-ylpyrrolidine-3-carboxylic acid
• CS-0035057
• AKOS026670369
• (3R,4R)-4-isopropylpyrrolidine-3-carboxylic acid (trans)
• 3-Pyrrolidinecarboxylic acid, 4-(1-methylethyl)-, (3R,4R)-rel-
• (3R,4R)-4-ISOPROPYLPYRROLIDINE-3-CARBOXYLIC ACID
• (+/-)-trans-4-Isopropyl-pyrrolidine-3-carboxylic acid
• CS-WAA0183
• DB-257682
• (3R,4R)-rel-4-Isopropylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C8H15NO2/c1-5(2)6-3-9-4-7(6)8(10)11/h5-7,9H,3-4H2,1-2H3,(H,10,11)
• InChI Key： NQULSPPHDFWDLL-UHFFFAOYSA-N
• SMILES： OC(C1CNCC1C(C)C)=O

Computed Properties

• Exact Mass: 157.110278721 g/mol
• Monoisotopic Mass: 157.110278721 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 157.21
• XLogP3: -1.6
• Topological Polar Surface Area: 49.3

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 270.8±33.0 °C at 760 mmHg
• Flash Point: 117.6±25.4 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-(Propan-2-yl)pyrrolidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)